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Compound of Interest

Compound Name: 3-Bromo-3-methyl-2-butanone

Cat. No.: B1330662 Get Quote

An In-depth Technical Guide to 3-Bromo-3-methyl-2-butanone
This technical guide provides a comprehensive overview of the chemical properties, structure, synthesis, and safety

information for 3-Bromo-3-methyl-2-butanone, tailored for researchers, scientists, and professionals in drug

development.

Chemical Properties and Identifiers
3-Bromo-3-methyl-2-butanone is a halogenated ketone with the molecular formula C₅H₉BrO.[1] It is also known by

its synonym, 1-Bromo-1-methylethyl Methyl Ketone.[2] This compound is typically a colorless to yellow or orange

clear liquid.[3] For optimal stability, it is recommended to be stored in a freezer.[3]

Table 1: Physicochemical Properties of 3-Bromo-3-methyl-2-butanone

Property Value Source(s)

Molecular Formula C₅H₉BrO [1][2][3]

Molecular Weight 165.03 g/mol [1][3]

CAS Number 2648-71-7 [1][3]

Appearance
Colorless to Yellow to Orange clear

liquid
[3]

Boiling Point 82 - 83 °C at 200 hPa

Density 1.29 g/mL at 20 °C

Purity >96.0% (GC) [4]

Storage Temperature Freezer [3]
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The structure of 3-Bromo-3-methyl-2-butanone features a butane backbone with a ketone group at the second

carbon and a bromine atom and a methyl group attached to the third carbon.

Table 2: Structural Identifiers for 3-Bromo-3-methyl-2-butanone

Identifier Value Source(s)

IUPAC Name 3-bromo-3-methylbutan-2-one [1]

SMILES String CC(=O)C(C)(C)Br [3]

InChI 1S/C5H9BrO/c1-4(7)5(2,3)6/h1-3H3 [1]

InChIKey
XHCWDDGZFBAXRT-UHFFFAOYSA-

N
[1]

graph chemical_structure {

layout=neato;

node [shape=circle, style=filled, fontname="Arial", fontsize=12, fontcolor="#202124"];

edge [fontname="Arial", fontsize=10];

// Atoms

C1 [label="C", fillcolor="#4285F4", fontcolor="#FFFFFF"];

C2 [label="C", fillcolor="#4285F4", fontcolor="#FFFFFF"];

O [label="O", fillcolor="#EA4335", fontcolor="#FFFFFF"];

C3 [label="C", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Br [label="Br", fillcolor="#34A853", fontcolor="#FFFFFF"];

C4 [label="C", fillcolor="#4285F4", fontcolor="#FFFFFF"];

C5 [label="C", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Bonds

C1 -- C2;

C2 -- O [style=double];

C2 -- C3;

C3 -- Br;

C3 -- C4;

C3 -- C5;

}

Caption: Chemical structure of 3-Bromo-3-methyl-2-butanone.
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**3. Spectroscopic Data
While detailed experimental spectra are not readily available in the cited sources, predictions for ¹H NMR and ¹³C

NMR spectra can be found in chemical databases.[3] Researchers should assume the responsibility of confirming

the product's identity and purity through analytical methods.

Experimental Protocols: Synthesis
A common method for the synthesis of bromoketones is through the α-bromination of a ketone precursor.

α-Bromination of 3-Methyl-2-butanone
A synthesis for the related compound 1-bromo-3-methyl-2-butanone involves the α-bromination of 3-methyl-2-

butanone.[5][6] This procedure must be conducted in a well-ventilated fume hood as bromomethyl ketones are highly

lachrymatory and skin irritants.[6]

Materials:

3-methyl-2-butanone (1.00 mole)[6]

Anhydrous methanol (600 mL)[6]

Bromine (1.00 mole)[6]

Water[6]

Diethyl ether[6]

10% Potassium carbonate solution[6]

Anhydrous calcium chloride[6]

Procedure:

A solution of 3-methyl-2-butanone in anhydrous methanol is prepared in a four-necked, round-bottomed flask

equipped with a mechanical stirrer, thermometer, reflux condenser with a drying tube, and a dropping funnel.[6]

The solution is cooled to 0–5 °C using an ice-salt bath.[6]

Bromine is added rapidly and steadily from the dropping funnel, allowing the temperature to rise but not exceed 10

°C.[6]

The reaction is maintained at 10 °C for approximately 45 minutes until the red color of the solution fades.[6]

Water is added, and the mixture is stirred overnight at room temperature.[6]
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Additional water is added, and the mixture is extracted with diethyl ether.[6]

The combined ether layers are washed with aqueous potassium carbonate solution and then with water.[6]

The organic layer is dried over anhydrous calcium chloride.[6]

The solvent is removed using a rotary evaporator to yield the crude product.[6]

The final product is purified by distillation under reduced pressure.[6]

Reactants
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Caption: Workflow for the synthesis of 1-Bromo-3-methyl-2-butanone.

Patented Synthesis Method
A patented method describes the synthesis of bromobutanone from methyl 3-oxopentanoate. The process involves a

chlorination reaction followed by a degreasing reaction to form a key intermediate, which is then brominated to yield

the final product. This method is noted for its use of inexpensive raw materials and high yield.[7]

Safety and Handling
3-Bromo-3-methyl-2-butanone is a flammable liquid and vapor.[1][3] It is harmful if swallowed and causes skin and

serious eye irritation.[1] Appropriate personal protective equipment, including gloves, protective clothing, and

eye/face protection, should be worn when handling this chemical.[3][8]

Table 3: GHS Hazard Information for 3-Bromo-3-methyl-2-butanone
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Hazard Class Hazard Statement Pictogram Signal Word Source(s)

Flammable liquids

(Category 3)

H226: Flammable

liquid and vapor
GHS02 (Flame) Warning [1][3]

Acute toxicity, oral

(Category 4)

H302: Harmful if

swallowed

GHS07 (Exclamation

Mark)
Warning [1]

Skin irritation

(Category 2)

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)
Warning [1][3]

Serious eye irritation

(Category 2)

H319: Causes

serious eye irritation

GHS07 (Exclamation

Mark)
Warning [1][3]

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[3]

Keep the container tightly closed.[3]

Ground and bond the container and receiving equipment.[3]

Use explosion-proof electrical, ventilating, and lighting equipment.[3]

Use only non-sparking tools.[3]

Take precautionary measures against static discharge.[3]

Wash skin thoroughly after handling.[9]

Do not eat, drink, or smoke when using this product.[8]

In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

If on skin or hair, take off immediately all contaminated clothing and rinse skin with water.[9]

Store in a well-ventilated place and keep cool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic

or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express

or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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